C.I.Sulphur Red 5

• CAS No.: 1327-98-6
• Molecular Formula: P4S3

Description

Contextualization within Industrial Colorant Categories

Sulphur dyes, including C.I. Sulphur Red 5, occupy a specific niche within the broader landscape of industrial colorants. They are classified as water-insoluble dyes and require a reduction step to be converted into a water-soluble leuco form for application to textile fibers. atamanchemicals.comtextilelearner.netresearchgate.net This characteristic places them in a similar application category to vat dyes. The primary industrial application for sulphur dyes is the dyeing of cellulosic materials such as cotton and rayon, as well as their blends with synthetic fibers. atamanchemicals.comimist.masunrisedyestuffs.com Their popularity in the textile industry stems from their cost-effectiveness, good wash fastness, and satisfactory light fastness, making them suitable for durable apparel and home textiles. atamanchemicals.comdatamintelligence.comalanchemindustries.com However, the color palette of sulphur dyes is generally limited to duller shades, and they are not known for producing bright reds or oranges. atamanchemicals.comscribd.com

Academic Research Trajectories and Significance

Academic research concerning sulphur dyes has historically focused on several key areas. A significant body of work has been dedicated to understanding the complex chemical structures of these dyes, which are often not fully elucidated. imist.ma Another major research trajectory involves improving the application process and fastness properties of sulphur dyes. Studies have investigated the use of various reducing agents to replace the traditionally used sodium sulphide, which poses environmental concerns due to the release of hydrogen sulphide gas. researchgate.netacs.org Research into aftertreatments to enhance properties like wash fastness and light fastness is also prevalent. whiterose.ac.uk More recently, a strong emphasis has been placed on the environmental aspects of sulphur dyeing, with research focusing on developing more eco-friendly dyeing systems and reducing the environmental impact of the dyeing process. datamintelligence.comacs.org The study of specific dyes like C.I. Sulphur Red 5 contributes to a broader understanding of structure-property relationships within the sulphur dye class.

Chemical and Physical Properties of C.I. Sulphur Red 5

Property	Value	Reference
C.I. Name	Sulphur Red 5	worlddyevariety.com
C.I. Number	53830	worlddyevariety.com
CAS Number	1327-98-6	worlddyevariety.com
Color	Bordeaux	worlddyevariety.com

Fastness Properties of C.I. Sulphur Red 5

Fastness Test	ISO Rating	AATCC Rating	Reference
Light Fastness	5	5	worlddyevariety.com
Acid Resistance	5	5	worlddyevariety.com
Alkali Resistance	4-5	2	worlddyevariety.com
Soaping	4-5	4	worlddyevariety.com
Perspiration	2-3	3	worlddyevariety.com

Chemical Structure and Classification of Sulphur Dyes

Core Structural Moieties: Sulphur Linkages and Heterocyclic Systems

Sulphur dyes are characterized by the presence of sulphur atoms, both within heterocyclic rings and in the form of sulphide (-S-), disulphide (-S-S-), and polysulphide (-S-n-) linkages that connect aromatic units. atamanchemicals.comwikipedia.org These sulphur-containing bridges are integral to the chromophore, the part of the molecule responsible for its color. atamanchemicals.comscribd.com

The heterocyclic systems commonly found in sulphur dyes include:

Thiazoles: Five-membered rings containing both sulphur and nitrogen. atamanchemicals.comwikipedia.org

Thiazines: Six-membered rings containing sulphur and nitrogen. blogspot.comtextilelearner.net Phenothiazine is a key structure in some sulphur dyes. wikipedia.orgrsc.org

Thianthrenes: A sulphur-containing heterocyclic compound that can be part of the polymeric dye structure. atamanchemicals.comwikipedia.org

The manufacturing process for C.I. Sulphur Red 5 is noted to involve the reaction of 1,2,4-Trichloro-7-amino-3H-isophenoxazin-3-one with sodium polysulphide. This suggests that the final dye likely incorporates a phenoxazine (B87303) or a related heterocyclic structure modified with sulphur linkages.

Sub-classification and Derivatives: C.I. Sulphur Dyes, Leuco Sulphur Dyes, Solubilized Sulphur Dyes, Condensed Sulphur Dyes

Sulphur dyes are broadly categorized based on their form and application method. textilelearner.net

C.I. Sulphur Dyes: This is the conventional form of sulphur dyes. They are water-insoluble pigments and must be converted into a soluble form for dyeing. textilelearner.netinflibnet.ac.in This is typically achieved by reduction in an alkaline solution of sodium sulphide, which breaks the disulphide bonds to form water-soluble thiol (-SH) groups. textilestudycenter.comscribd.com

Leuco Sulphur Dyes: These are the reduced, water-soluble forms of sulphur dyes. textilelearner.netinflibnet.ac.in They are sold as pre-reduced powders or liquids, offering easier handling for the dyer. inflibnet.ac.in C.I. Leuco Sulphur Red 5 is the leuco form of C.I. Sulphur Red 5. After the leuco dye is applied to a substrate, it is oxidized back to its insoluble form, fixing it to the fibers. textilestudycenter.com The chemical structure of leuco sulphur dyes is complex and often represented as a mixture of sulphur-containing compounds. ontosight.ai

Solubilized Sulphur Dyes: These are sulphur dyes that have been chemically modified to be water-soluble without the need for a strong reducing agent at the point of dyeing. textilelearner.netresearchgate.net They are often thiosulphate derivatives. researchgate.net This modification simplifies the dyeing process.

Condensed Sulphur Dyes: This is a less common class, described as sodium-S-alkyl or S-aryl thiosulphates. inflibnet.ac.inscbt.com While they contain sulphur, their application methods differ from conventional sulphur dyes. inflibnet.ac.in

Interactive Data Table: Properties of Sulphur Dye Sub-classes

Dye Sub-class	Solubility in Water	Key Structural Feature	Application Note
C.I. Sulphur Dyes	Insoluble	Polymeric with -S-S- linkages	Requires reduction before use
Leuco Sulphur Dyes	Soluble	Contains thiol (-SH) groups	Pre-reduced form of the dye
Solubilized Sulphur Dyes	Soluble	Chemically modified for solubility	Simplified dyeing process
Condensed Sulphur Dyes	Variable	S-alkyl or S-aryl thiosulphates	Different application methods

Synthesis and Manufacturing Pathways of C.i. Sulphur Red 5

Industrial Synthesis Routes for C.I. Sulphur Red 5

The industrial synthesis of C.I. Sulphur Red 5, which produces a bordeaux color, involves the reaction of specific chemical intermediates with a sulphurizing agent. worlddyevariety.com One documented manufacturing method involves heating 1,2,4-Trichloro-7-amino-3H-isophenoxazin-3-one with an aqueous solution of sodium polysulphide in the presence of glycerol. worlddyevariety.com This mixture is refluxed for several hours at temperatures ranging from 75 to 98 °C. After this initial reaction, sodium chloride is added to completely cure the product, followed by another period of heating and refluxing at a higher temperature of 103 to 104 °C for 24 hours. worlddyevariety.com

An alternative synthesis route involves the condensation of thiazine (B8601807) Chloranil with the zinc salt of 6-amino-3-methyl-thiophenol in an ethanol (B145695) solution. worlddyevariety.com It is noted that similar processes using related intermediates, such as 1,2,4-trichloro-7-iso-ethoxy-3H-phenothiazine-3-one, can produce dyes with a more bluish tint. worlddyevariety.com The precise control of intermediates and reaction conditions is crucial for achieving the desired shade and dye properties.

General Principles of Sulphur Dye Manufacturing

Sulphur dyes are complex, water-insoluble organic compounds that are synthesized through a process called thionation or sulphurization. atamanchemicals.comdyestuffscn.com This core process involves heating organic intermediates, which are typically aromatic compounds containing amino, nitro, or phenol (B47542) groups, with sulphur and/or sodium polysulphide. atamanchemicals.comp2infohouse.org The manufacturing can be broadly categorized into two main methods: the baking method, where raw materials are heated at high temperatures with sulphur or sodium polysulphide to create yellow, orange, and brown dyes, and the boiling method, which involves heating the intermediates with sodium polysulphide in a solvent like water or alcohol to produce black, blue, and green dyes. atamanchemicals.comp2infohouse.org

The key steps in the manufacturing and application process are outlined below:

Thionation: This is the initial synthesis step where organic intermediates are reacted with a sulphurizing agent (e.g., sodium polysulphide) to form the large, insoluble dye molecule. atamanchemicals.comp2infohouse.org The sulphur atoms form sulphide, disulphide, and polysulphide links within and between the aromatic units, creating the chromophore responsible for the color. atamanchemicals.comwikipedia.org

Reduction: The resulting insoluble dye, sometimes called a "sulphur bake," has no direct affinity for textile fibers. atamanchemicals.comtextilelearner.net To make it applicable, it must be dissolved in a reducing solution, typically aqueous sodium sulphide (Na₂S). atamanchemicals.comwikipedia.org This chemical reaction breaks the disulphide linkages, converting the dye into its water-soluble, substantive "leuco" form, which consists of thiolates. atamanchemicals.comwikipedia.org

Dyeing: The soluble leuco dye is then absorbed by the cellulosic fibers from the dyebath. p2infohouse.orgtextilelearner.net The addition of an electrolyte like common salt can facilitate absorption and exhaustion of the dye onto the fiber. atamanchemicals.comwikipedia.org

Oxidation: After the fiber has absorbed the leuco dye, it is exposed to an oxidizing agent. textilelearner.net This can be as simple as exposure to air ("airing") or by using chemical oxidants. atamanchemicals.comtextilelearner.net This step regenerates the original insoluble sulphur dye, trapping the large molecule within the fiber matrix and resulting in good wash-fastness. textilelearner.netmfa.org

Table 1: General Stages of Sulphur Dye Manufacturing and Application

Stage	Description	Key Chemicals Involved
Thionation	Synthesis of the insoluble dye by heating organic intermediates with a sulphurizing agent.	Organic Intermediates, Sulphur, Sodium Polysulphide
Reduction	Conversion of the insoluble dye into its water-soluble "leuco" form for application.	Sodium Sulphide (Na₂S)
Dyeing	Absorption of the soluble leuco dye by the textile fibers.	Sodium Chloride (NaCl)
Oxidation	Re-conversion of the leuco dye back to its insoluble form within the fiber.	Air, Chemical Oxidants (e.g., Sodium Dichromate)

Historical Development of Sulphur Dye Production Methods

The history of sulphur dyes began in 1873 with the chance discovery of "Cachou de Laval" in France by Croissant and Bretonnière. wikipedia.orgmfa.orgarmstrongwynne.org This first sulphur dye was a brown colorant produced by heating materials like sawdust or other wood products with sulphur and caustic soda. atamanchemicals.comwikipedia.org

A pivotal moment in the development of this dye class came in 1893 when Henri-Raymond Vidal produced "Vidal Black" by reacting various aniline (B41778) derivatives with sulphur. wikipedia.orgslideshare.net These early experiments demonstrated that a range of deeply colored materials could be reliably produced by combining aromatic compounds with sulphur sources. wikipedia.org This led to further innovation, such as the introduction of Immedial Black FF by Kalischer in 1897, which was made by heating 2,4-dinitro-4-dihydroxy diphenylamine (B1679370) with sodium polysulphide. textilelearner.net Read Holliday also contributed by introducing a range of grey, brown, and black sulphur dyes in 1896. textilelearner.netslideshare.net

Initially, production methods were highly empirical. However, as the understanding of the underlying chemistry grew, manufacturing became more systematic. It was recognized that specific organic intermediates were required to produce different colors. p2infohouse.org The 20th century saw improvements in production technology, including the use of specialized reaction vessels and better process control, which led to more consistent and higher-quality dyes. researchgate.net While early sulphur dyes were powders, modern developments have led to new forms, such as pre-reduced liquid dyes that are more stable and easier to use in automated dyeing processes. dyestuffscn.com

Chemical Reactivity and Application Mechanisms

Reduction-Oxidation Processes in Substrate Interaction

The core principle of sulphur dyeing lies in the insolubility of the dye in its pigmented form and its solubility in a reduced, or "leuco," state. This reversible transformation allows the dye to be absorbed by the fiber and then trapped within it.

In its native state, C.I. Sulphur Red 5 is a complex macromolecule containing disulfide (-S-S-) or polysulfide (-S-Sₙ-) bonds as an integral part of its chromophoric system. atamanchemicals.com These linkages render the dye insoluble in water, preventing it from having any direct affinity for textile fibers. blogspot.comscribd.com

To solubilize the dye, a chemical reduction is performed in an alkaline aqueous medium. This is typically achieved using sodium sulfide (B99878) (Na₂S) as the reducing agent, which also helps create the necessary alkaline environment. atamanchemicals.comblogspot.com The reduction process cleaves the disulfide bonds within the dye molecule, converting them into thiol groups (-SH). atamanchemicals.comscribd.com This reduced, water-soluble version of the dye is known as the leucoform. blogspot.comslideshare.net

Dye-S-S-Dye (Insoluble) + Reducing Agent (e.g., Na₂S) → 2 Dye-SH (Leucoform)

Dye-SH + OH⁻ (Alkaline medium) ⇌ Dye-S⁻ (Soluble Thiolate Anion) + H₂O

Once the soluble leucoform has penetrated the amorphous regions of the cellulose (B213188) fibers, it must be converted back to its original water-insoluble pigment form to ensure fixation and color fastness. This is accomplished through an oxidation step. slideshare.netp2infohouse.org

The oxidation process reverses the initial reduction, reforming the disulfide linkages and regenerating the large, insoluble dye molecule. libretexts.org This effectively traps the pigment within the fiber matrix. atamanchemicals.com Oxidation can be carried out simply by exposure to atmospheric oxygen ("airing"), but for more consistent and rapid results, chemical oxidizing agents are often employed. atamanchemicals.comscribd.com Historically, sodium or potassium dichromate was used, though modern processes often favor more environmentally benign alternatives like hydrogen peroxide or sodium bromate. p2infohouse.orggoogle.com

The regeneration reaction is as follows:

2 Dye-S⁻ (Soluble Thiolate Anion) + Oxidizing Agent → Dye-S-S-Dye (Insoluble Pigment)

This final insoluble dye is physically entrapped within the fiber, leading to good wash fastness. atamanchemicals.com

Leucoform Formation and Thiolate Anion Generation

Electrochemical Behavior and Reduction Strategies for Sulphur Dyes

The application of sulphur dyes is fundamentally an electrochemical process, where the reduction and oxidation steps are controlled by the redox potential of the system. The reduction potential of the dye bath must be low enough to convert the dye to its leucoform.

Most sulphur dyes are relatively easy to reduce, and sodium sulfide provides a suitable reduction potential for this purpose. p2infohouse.org However, the choice of reducing agent significantly impacts the redox potential of the dye bath and can influence the final color yield. Research into alternative reduction strategies has been driven by both environmental concerns and the need to optimize the dyeing process for different dyes. core.ac.uk

For instance, studies have compared the redox potentials generated by different reducing agents in sulphur dye baths. While powerful agents like sodium dithionite (B78146) produce a very low redox potential, they can sometimes cause over-reduction, leading to dye degradation and a decrease in color yield. google.comcore.ac.uk Glucose, used under alkaline conditions, has emerged as a more environmentally friendly alternative, providing a suitable reduction potential for many sulphur dyes. core.ac.uk

Table 1: Effect of Reducing Agent on Redox Potential of Sulphur Dye Mixtures

Sulphur Dye Combination	Reducing Agent	Redox Potential (mV)
Black B	Sodium Sulphide	-570
Black B	Sodium Dithionite	-834
Black B	Glucose	-632
Black B - Yellow MS	Sodium Sulphide	-578
Black B - Yellow MS	Sodium Dithionite	-818
Black B - Yellow MS	Glucose	-678
Data sourced from a study on the efficiency of glucose as a reducing agent for sulphur dyes. core.ac.uk

Interactions with Auxiliary Chemicals in Dyeing Processes

The successful application of C.I. Sulphur Red 5 relies on the synergistic action of several auxiliary chemicals, each with a specific function in the dyeing process.

Reducing Agents : As detailed above, these agents (e.g., sodium sulfide, glucose) are essential for converting the dye to its soluble leucoform. atamanchemicals.comcore.ac.uk The amount used must be carefully controlled; insufficient reduction leads to poor color value, while over-reduction can destroy the dye. blogspot.com

Alkalis : Chemicals like soda ash (sodium carbonate) or caustic soda (sodium hydroxide) are used to maintain the high pH required for the reduction process and to ensure the leucoform remains in its soluble thiolate anion state. scribd.comgoogle.com

Electrolytes : Common salt (sodium chloride) or Glauber's salt (sodium sulfate) are often added to the dye bath. researchgate.net These electrolytes decrease the solubility of the anionic leuco dye in the aqueous phase, promoting its exhaustion and absorption onto the cellulosic fiber. researchgate.net

Wetting Agents : These are surfactants used to prepare the initial dye paste, ensuring the insoluble dye powder is properly dispersed in water before the addition of the reducing agent. blogspot.com

Oxidizing Agents : Agents such as potassium dichromate or hydrogen peroxide are used after dyeing to regenerate the insoluble form of the dye within the fiber. p2infohouse.orggoogle.com

Sequestering Agents : These may be used to chelate any calcium or magnesium ions present in the process water, which could otherwise precipitate the dye and lead to uneven dyeing. scribd.com

After-treating Agents : To counteract potential fabric degradation ("tendering") upon storage, which can be caused by the slow oxidation of residual sulfur to sulfuric acid, an after-treatment with a weak alkali like sodium acetate (B1210297) may be applied to neutralize any acid formed. atamanchemicals.comscribd.com

Table 2: Auxiliary Chemicals and Their Functions in Sulphur Dyeing

Chemical	Chemical Name	Function	Stage of Use
Na₂S	Sodium Sulfide	Reducing Agent, provides alkalinity	Dye solubilization
Na₂CO₃	Soda Ash	Provides alkalinity	Dye solubilization
NaCl	Sodium Chloride	Electrolyte, promotes exhaustion	Dyeing
K₂Cr₂O₇	Potassium Dichromate	Oxidizing Agent	Oxidation
H₂O₂	Hydrogen Peroxide	Oxidizing Agent	Oxidation
CH₃COONa	Sodium Acetate	Neutralizing Agent	After-treatment

Industrial and Material Science Applications of Sulphur Dyes

Application in Cellulosic Textiles (Cotton, Viscose, Hemp, Rayon)

Sulphur dyes, including C.I. Sulphur Red 5, are extensively used for dyeing cellulosic fibers due to their affordability and good wash-fastness. dynasty-chem.comscribd.com The dyeing process for these fibers involves the reduction of the water-insoluble dye into a water-soluble leuco form using a reducing agent, typically sodium sulfide (B99878) in an alkaline medium. scribd.comatamanchemicals.com This soluble form has an affinity for the cellulosic fibers and is absorbed by them. Subsequent oxidation, either by air or chemical oxidants, reconverts the dye to its original insoluble form, trapping it within the fiber matrix. atamanchemicals.comacs.org

Cotton: C.I. Sulphur Red 5 is widely applied to cotton to produce various shades of red. atamanchemicals.comcolorfuldyes.com The dyeing process on cotton is well-established, offering good color yield and fastness. Research into more environmentally friendly dyeing methods has explored the use of alternative reducing agents, such as glucose, to minimize the environmental impact associated with sodium sulfide. acs.org

Viscose and Rayon: Viscose and rayon, both regenerated cellulosic fibers, are also readily dyed with C.I. Sulphur Red 5. dynasty-chem.comscribd.com The dyeing mechanism is similar to that of cotton, leveraging the cellulosic nature of these fibers. The amorphous structure of viscose can lead to higher dye uptake compared to cotton under certain conditions. scribd.com

The fastness properties of C.I. Sulphur Red 5 on cellulosic fibers are a key aspect of its industrial utility. The following table summarizes typical fastness ratings.

Fastness Property	ISO Rating	AATCC Rating
Light Fastness	5	5
Soaping	4-5	3
Perspiration	4-5	4
Alkali Resistance	5	2
Acid Resistance	5	-
Fulling	2-3	-

Data sourced from World Dye Variety. worlddyevariety.com

Application in Blended and Synthetic Fibers (Acrylic, Polyamide, Polyester (B1180765), Nylon)

The application of sulfur dyes to synthetic fibers and their blends with cellulosic fibers presents both opportunities and challenges. While primarily used for cellulosics, modifications in dyeing processes allow for their use on certain synthetic materials.

Polyester/Cellulosic Blends: Dyeing polyester/cotton blends is a significant industrial practice. sapub.org One-bath dyeing processes have been developed where disperse dyes are used for the polyester component and sulfur dyes, including solubilized versions of C.I. Sulphur Red 5, are used for the cellulosic part. google.com These processes require careful control of pH, temperature, and the selection of compatible dyes and reducing agents to achieve a solid shade. google.com

Acrylic and Polyamide (Nylon): The use of sulfur dyes on acrylic and polyamide fibers is less common than on cellulosics. atamanchemicals.comimist.ma However, research has explored the application of sulfur dyes to nylon, indicating that dye-fiber interaction is predominantly non-site-specific, occurring through hydrogen bonding and van der Waals forces. researchgate.net The dyeing of nylon with sulfur dyes can result in poor light fastness for some colors, though the wash fastness is generally good. researchgate.net For acrylic fibers, basic dyes are more commonly used due to their cationic nature, which has a strong affinity for the anionic groups in the acrylic polymer. imist.ma

Polyester: Pure polyester is typically dyed with disperse dyes, which are non-ionic and can penetrate the hydrophobic fiber structure at high temperatures. alpinecreations.cominflibnet.ac.in Standard sulfur dyes like C.I. Sulphur Red 5 are not suitable for dyeing 100% polyester due to their ionic nature and insolubility in the fiber.

Utilization in Leather Processing

Solubilized sulfur dyes, which are chemically modified to be water-soluble without the need for a strong reducing agent in the initial state, have found significant application in the leather industry. dynasty-chem.comresearchgate.netsoftbeam.net These dyes offer good penetration and levelness on various types of leather. researchgate.net

Studies on the application of solubilized sulfur dyes to cow wet blue stock have shown that they can produce a range of shades with excellent uniformity and fastness properties. researchgate.net The ability of these dyes to penetrate the leather cross-section results in a desirable "tone-in-tone" dyeing effect, where the grain, flesh, and cross-section have a similar color. researchgate.net Solubilized forms of sulfur dyes, including those similar to C.I. Sulphur Red 5, are particularly well-suited for producing light to medium shades on leather where high degrees of levelness and penetration are required. researchgate.netsoftbeam.net The application of these dyes can enhance the aesthetic value of leather products without compromising their inherent properties. researchgate.net

Diverse Industrial Chemical Applications

Beyond its primary role as a colorant, the complex chemical structure of C.I. Sulphur Red 5 and other sulfur dyes lends them to potential applications in other industrial chemical contexts. While detailed research in this area is not extensive, some possibilities exist.

Chemical Intermediates: The manufacturing process of C.I. Sulphur Red 5 involves the reaction of specific organic precursors, such as 1,2,4-Trichloro-7-amino-3H-isophenoxazin-3-one, with sodium polysulfide. worlddyevariety.com The resulting complex heterocyclic structure could potentially serve as a precursor or intermediate in the synthesis of other specialized chemical compounds. The presence of reactive sulfur linkages and aromatic systems offers sites for further chemical modification.

Other Potential Applications: While not a primary application, sulfur dyes have been mentioned in broader contexts such as coloring for paper and certain plastics, although specific use of C.I. Sulphur Red 5 in these areas is not well-documented. imist.ma Some sulfur-containing compounds have applications in areas like hair dyeing, though C.I. Sulphur Red 5 is not listed among the substances approved for cosmetic use in major regulatory frameworks. sunrisedyestuffs.comeuropa.eu

Environmental Chemistry and Degradation Pathways of Sulphur Dyes

Characterization of Effluent from Sulphur Dye Application

Effluents from textile dyeing processes using sulphur dyes are a complex mixture of residual dyes, chemicals, and by-products, contributing significantly to water pollution. d-nb.infopisrt.org The characteristics of this wastewater are highly variable, depending on the specific dyeing methods and chemicals used. d-nb.info However, some general features are consistently observed.

Sulphur dye effluents are typically characterized by:

High Color: The most apparent characteristic is the intense coloration due to unfixed dyes. Even small amounts of dye can significantly color large volumes of water, which reduces sunlight penetration and affects aquatic photosynthesis. gnest.org

Elevated pH: The dyeing process for sulphur dyes requires alkaline conditions, leading to effluents with high pH values. d-nb.infopisrt.org

High Chemical Oxygen Demand (COD) and Biochemical Oxygen Demand (BOD): The presence of residual dyes, reducing agents like sodium sulfide (B99878), and other organic auxiliaries results in high COD and BOD levels, indicating a heavy load of organic and inorganic pollutants that deplete dissolved oxygen in receiving water bodies. d-nb.infobibliotekanauki.pl

High Total Suspended Solids (TSS) and Total Dissolved Solids (TDS): The effluent contains a significant amount of suspended and dissolved solids, including salts and unfixed dye particles. d-nb.infopisrt.org

Presence of Sulfides: A key component of the traditional sulphur dyeing process is the use of sodium sulfide as a reducing agent. acs.org This results in the discharge of toxic and odorous sulfide-containing wastewater.

A study on a textile dyeing and finishing industry effluent revealed the following physicochemical characteristics:

Table 1: Physicochemical Characteristics of a Textile Dyeing Effluent

Parameter	Untreated Effluent	Treated Effluent (Lab Scale)	Groundwater
pH	7.83	5.13	-
EC (mS cm⁻¹)	1.81	2.01	0.93

Data sourced from a study on a Bangladesh dyeing and finishing industry. researchgate.net

Advanced Oxidation Processes (AOPs) for Effluent Treatment

Conventional biological treatment methods are often ineffective for the complete degradation of sulphur dyes due to their complex structure and resistance to biodegradation. nih.gov Advanced Oxidation Processes (AOPs) have emerged as a promising alternative for treating such recalcitrant wastewater. springerprofessional.depantareiwater.com AOPs are characterized by the in-situ generation of highly reactive hydroxyl radicals (•OH), which are powerful oxidizing agents capable of mineralizing a wide range of organic pollutants into simpler and less harmful substances like CO2 and water. iwaponline.commdpi.com

Photocatalytic Degradation

Photocatalytic degradation is an AOP that utilizes a semiconductor photocatalyst, such as zinc oxide (ZnO) or titanium dioxide (TiO₂), and a light source (e.g., UV radiation) to generate hydroxyl radicals. nih.govbrieflands.com This process has been shown to be effective in degrading sulphur dyes. nih.gov The degradation is initiated by the photoexcitation of the semiconductor, leading to the formation of an electron-hole pair on its surface. nih.gov The highly oxidative hole can then directly oxidize the dye molecules. nih.gov

A study on the photocatalytic decolorization of C.I. Sulphur Red 14 using a UV/ZnO process demonstrated significant dye and COD removal. The study found that after 50 minutes of treatment, 95.6% of the dye and 90.2% of the COD were removed. brieflands.comresearchgate.net

The efficiency of photocatalytic degradation is influenced by several operational parameters:

pH: The pH of the solution plays a crucial role. For the photocatalytic degradation of C.I. Sulphur Red 14 with UV/ZnO, an acidic pH of 5 was found to be optimal for decolorization. brieflands.comresearchgate.net The degradation efficiency generally increases with a decrease in pH. brieflands.com

Initial Dye Concentration: The initial concentration of the dye affects the rate of degradation. Higher concentrations can lead to a decrease in the efficiency of photocatalysis. brieflands.com In the study of C.I. Sulphur Red 14, the optimal initial concentration was found to be 10 mg/L. brieflands.comresearchgate.net

Catalyst Loading: The amount of photocatalyst is another critical factor. For the degradation of C.I. Sulphur Red 14, the optimal ZnO catalyst loading was determined to be 50 mg/L. brieflands.comresearchgate.net Increasing the catalyst concentration beyond this optimal point does not necessarily enhance the degradation rate and can even have a negative effect due to light scattering and particle agglomeration.

Table 2: Optimal Conditions for Photocatalytic Degradation of C.I. Sulphur Red 14

Parameter	Optimal Value
pH	5
Initial Dye Concentration	10 mg/L
ZnO Catalyst Loading	50 mg/L

Data from a study on UV/ZnO photocatalysis. brieflands.comresearchgate.net

The mechanism of photocatalytic degradation involves the generation of highly reactive oxygen species. When the semiconductor photocatalyst absorbs photons with energy equal to or greater than its band gap, an electron is promoted from the valence band to the conduction band, leaving a hole in the valence band. These electron-hole pairs can then initiate redox reactions.

The photogenerated holes are powerful oxidants that can directly oxidize the adsorbed dye molecules. Simultaneously, the electrons in the conduction band can reduce adsorbed oxygen molecules to form superoxide (B77818) radical anions (•O₂⁻). These superoxide radicals can further react to produce other reactive species, including hydroxyl radicals (•OH), which are the primary oxidizing agents responsible for the degradation of the dye molecules into smaller, less harmful compounds.

Influence of Operational Parameters (pH, Concentration, Catalyst Loading)

Electrochemical Oxidation Processes

Electrochemical oxidation is another effective AOP for treating dye-containing wastewater. pantareiwater.comiwaponline.com This process involves the generation of oxidants, such as hydroxyl radicals, at the surface of an anode, which then degrade the organic pollutants. iwaponline.com Electrochemical methods can be applied directly, where the dye is oxidized at the anode, or indirectly, where a mediating species is electrochemically generated to carry out the oxidation. semanticscholar.org These techniques are considered a cleaner alternative for processes like vat and sulphur dyeing as they can reduce the need for chemical reducing agents. semanticscholar.org

Electrochemical processes offer several advantages, including the ability to operate at ambient temperature and pressure and the avoidance of producing large amounts of sludge. pantareiwater.com However, they can be energy-intensive.

Ozonation and Fenton-based Treatments

Ozonation and Fenton-based processes are two other prominent AOPs used for the treatment of textile effluents. pantareiwater.commdpi.com

Ozonation: This method utilizes ozone (O₃), a powerful oxidizing agent, to break down the complex molecules of dyes. sifisheriessciences.comnih.gov Ozone can react directly with the dye molecules or decompose in water to form hydroxyl radicals, especially at alkaline pH. sifisheriessciences.com Ozonation is effective for decolorization but may be less efficient in reducing the total organic carbon (TOC). nih.gov It has been noted that sulphur dyes may react more slowly with ozone compared to other dye classes. sifisheriessciences.comnih.gov

Fenton-based Treatments: The Fenton process involves the reaction of hydrogen peroxide (H₂O₂) with ferrous ions (Fe²⁺) to generate hydroxyl radicals. bibliotekanauki.plsciencepublishinggroup.com This process is highly effective in degrading a wide range of organic pollutants. sciencepublishinggroup.com An enhanced version, the photo-Fenton process, incorporates UV light to enhance the generation of hydroxyl radicals and regenerate Fe²⁺ ions, making the process more efficient. mdpi.com Fenton and Fenton-like processes are considered cost-effective options for treating industrial wastewater. mdpi.comsciencepublishinggroup.com

Role of Hydroxyl and Sulphate Radicals in Degradation

Advanced Oxidation Processes (AOPs) are effective methods for the degradation of complex organic molecules like sulfur dyes. These processes rely on the generation of highly reactive species, primarily hydroxyl (•OH) and sulfate (B86663) (SO₄•⁻) radicals.

Hydroxyl Radicals (•OH): Hydroxyl radicals are powerful, non-selective oxidizing agents. nih.gov The Fenton process is a common method for generating hydroxyl radicals, involving the reaction of hydrogen peroxide with ferrous ions. nih.gov An acidic environment, typically around pH 3, is optimal for the Fenton reaction to efficiently generate hydroxyl radicals for dye degradation. nih.gov These radicals can attack the chromophoric groups of the dye molecules, leading to their decolorization and eventual mineralization into simpler, less harmful compounds.

Sulphate Radicals (SO₄•⁻): Sulfate radical-based AOPs have gained considerable attention for dye degradation. nih.gov Sulfate radicals possess a higher oxidation potential (2.5–3.1 V) compared to hydroxyl radicals and are effective over a broader pH range (2–9). nih.govresearchgate.net They also have a longer half-life (30-40 µs) than hydroxyl radicals (20 µs), allowing for more sustained oxidative reactions. researchgate.net Sulfate radicals are typically generated through the activation of persulfate (PS) or peroxymonosulfate (B1194676) (PMS). nih.gov The activation can be achieved through various means, including heat, UV radiation, or transition metal catalysts. nih.govrsc.org Both hydroxyl and sulfate radicals can be involved in the degradation process, with their relative dominance often depending on the pH of the solution. rsc.orgnih.gov For instance, at a pH below 7, the sulfate radical is the predominant species, while at a pH above 9, the hydroxyl radical becomes dominant. rsc.org The reaction between these radicals and the dye molecules leads to the breakdown of the complex aromatic structures. rsc.orgnih.gov

Radical Species	Oxidation Potential	Optimal pH Range	Half-life
Hydroxyl Radical (•OH)	2.8 V researchgate.net	Acidic (around 3) nih.gov	20 µs researchgate.net
Sulphate Radical (SO₄•⁻)	2.5–3.1 V nih.govresearchgate.net	2–9 nih.govresearchgate.net	30–40 µs researchgate.net

Adsorption-based Removal Technologies

Adsorption is a widely used physical method for removing dyes from wastewater due to its simplicity, efficiency, and cost-effectiveness. iwaponline.comresearchgate.net This surface phenomenon involves the accumulation of dye molecules (adsorbate) onto the surface of a solid material (adsorbent). researchcommons.org The effectiveness of adsorption depends on several factors, including the properties of the adsorbent (e.g., surface area, pore size), the characteristics of the dye molecule, and the operational conditions (e.g., pH, temperature, initial dye concentration). iwaponline.com

Various materials have been investigated as adsorbents for dye removal:

Activated Carbon: Commercial activated carbon is a highly effective adsorbent due to its large surface area and porous structure. frontiersin.org However, its high cost can be a limitation for large-scale applications. researchgate.net

Low-Cost Agricultural Wastes: To address the cost issue, numerous studies have focused on developing low-cost adsorbents from agricultural byproducts. researchcommons.org These materials are abundant, renewable, and biodegradable.

Biomass-based Adsorbents: Algae, fungi, and bacteria have also been explored as biosorbents for dye removal. frontiersin.org Biosorption can occur on the surface of microbial biomass. nih.gov

Zeolites: These are microporous, aluminosilicate (B74896) minerals that can act as adsorbents through ion exchange. encyclopedia.pub

The primary mechanisms governing dye adsorption include electrostatic interactions, hydrogen bonding, and van der Waals forces. encyclopedia.pub

Adsorbent Type	Examples	Key Advantages
Commercial Adsorbents	Activated Carbon frontiersin.org	High efficiency, large surface area frontiersin.org
Agricultural Wastes	Various plant-derived wastes researchcommons.org	Low-cost, abundant, sustainable researchcommons.org
Biosorbents	Algae, Fungi, Bacteria frontiersin.org	Eco-friendly, can be used for toxic effluents nih.gov
Minerals	Zeolites encyclopedia.pub	Effective for ion exchange encyclopedia.pub

Biological Treatment Approaches (Microbial and Enzymatic Degradation)

Biological treatment methods offer an environmentally friendly and cost-effective alternative for the remediation of dye-containing effluents. nih.govencyclopedia.pub These approaches utilize the metabolic capabilities of microorganisms or their enzymes to break down complex dye molecules. frontiersin.orgnih.gov

Microbial Degradation: A diverse range of microorganisms, including bacteria, fungi, and algae, have been shown to decolorize and degrade various types of dyes. nih.gov The degradation can occur under aerobic or anaerobic conditions. nih.gov

Anaerobic Degradation: Under anaerobic conditions, the initial step in the degradation of azo dyes (a common class of dyes) is the reductive cleavage of the azo bond (-N=N-) by enzymes like azoreductase. nih.govnih.gov This process results in the formation of aromatic amines, which may be colorless but can still be toxic. nih.gov

Aerobic Degradation: Subsequent aerobic treatment is often necessary to degrade the aromatic amines formed during the anaerobic stage. nih.gov Aerobic bacteria utilize oxidoreductive enzymes to break down these aromatic compounds. nih.gov

The use of microbial consortia, containing multiple microbial species, can be more effective than pure cultures for degrading complex dye mixtures found in industrial effluents. mdpi.com

Enzymatic Degradation: The direct use of purified or crude enzyme extracts is another promising approach. Key enzymes involved in dye degradation include:

Laccases: These copper-containing oxidases can decolorize a wide range of dyes.

Peroxidases: Enzymes like lignin (B12514952) peroxidase and manganese peroxidase generate highly reactive radicals that can break down complex dye structures. mdpi.com

Azoreductases: These enzymes are specific for the reductive cleavage of azo bonds. frontiersin.orgmdpi.com

Enzymatic treatment can be advantageous as it can be more specific and faster than using whole microbial cells. frontiersin.org

Treatment Approach	Key Microorganisms/Enzymes	Primary Mechanism
Microbial Degradation	Bacteria, Fungi, Algae nih.gov	Biosorption and enzymatic breakdown frontiersin.orgnih.gov
Enzymatic Degradation	Laccases, Peroxidases, Azoreductases mdpi.commdpi.com	Targeted enzymatic cleavage of dye structures mdpi.commdpi.com

Membrane Separation Techniques for Effluent Remediation

Membrane filtration is a physical separation process that is increasingly being used for the treatment of textile wastewater. nih.govimist.ma This technology can effectively remove suspended solids, macromolecules, and dissolved solutes, allowing for the potential reuse of water. researchgate.net Different types of membrane processes are used depending on the size of the particles or molecules to be removed. nih.govimist.ma

Microfiltration (MF): This process removes particles in the range of 0.1 to 10 micrometers, such as bacteria and suspended solids. nih.govimist.ma However, it is generally not effective for removing dissolved dyes. imist.ma

Ultrafiltration (UF): UF membranes have smaller pores and can retain macromolecules with molecular weights of a few thousand Daltons. imist.ma While it can remove some larger dye molecules, its effectiveness for smaller dye molecules is limited. imist.ma

Nanofiltration (NF): NF membranes have even smaller pores and can remove multivalent ions and larger organic molecules, including many types of dyes. researchgate.net

Reverse Osmosis (RO): This is the most stringent membrane filtration process, capable of removing most dissolved salts and small organic molecules, producing high-quality treated water. imist.ma

A significant challenge in membrane filtration is membrane fouling, where the membrane pores become blocked, reducing the filtration efficiency. researchgate.net

Membrane Technique	Typical Application in Dye Effluent	Advantages
Microfiltration (MF)	Removal of suspended solids and bacteria nih.govimist.ma	Economically advantageous for pre-treatment researchgate.net
Ultrafiltration (UF)	Separation of macromolecules and colloids imist.ma	Can be combined with other processes mdpi.com
Nanofiltration (NF)	Removal of dyes and multivalent salts researchgate.net	Allows for salt recovery in some cases imist.ma
Reverse Osmosis (RO)	Production of high-quality reusable water imist.ma	High removal efficiency for most contaminants imist.ma

Green Chemistry Initiatives in Sulphur Dyeing for Reduced Environmental Impact

The principles of green chemistry are being increasingly applied to the textile industry to minimize its environmental impact. textilelearner.net For sulfur dyeing, a major focus has been on replacing hazardous chemicals and optimizing processes. textilelearner.netfibre2fashion.com

One of the most significant green chemistry initiatives in sulfur dyeing is the replacement of sodium sulfide as the reducing agent. researchgate.netnih.gov Sodium sulfide is toxic and releases hazardous hydrogen sulfide gas. researchgate.netnih.gov Sustainable alternatives that have been explored include:

Reducing Sugars: Monosaccharides (like glucose) and disaccharides have been successfully used as non-toxic, biodegradable, and cost-effective reducing agents for sulfur dyes. textilelearner.netresearchgate.netnih.gov Studies have shown that using reducing sugars can achieve comparable or even superior color strength and wash fastness compared to traditional sulfide-based methods. nih.gov

Other green chemistry approaches in textile dyeing include:

Process Optimization: Reducing water and energy consumption through optimized dyeing procedures. textilelearner.net

Use of Greener Auxiliaries: Sourcing and developing more environmentally friendly dyes and other chemicals. textilelearner.netfibre2fashion.com

Recycling: Implementing systems for the recycling of water and chemicals within the dyehouse. textilelearner.net

Supercritical Fluid Dyeing: This innovative technique uses supercritical carbon dioxide as the dyeing medium, completely eliminating the need for water.

These initiatives aim to make the sulfur dyeing process more sustainable by reducing pollution at its source. textilelearner.netfibre2fashion.com

Advanced Analytical Methodologies for Characterization and Monitoring

Spectroscopic Techniques in Degradation Studies

Spectroscopic methods, particularly UV/VIS spectroscopy, are instrumental in monitoring the degradation of dyes like C.I. Sulphur Red 5. These techniques are based on the principle that dye molecules absorb light at specific wavelengths; any alteration in the molecular structure due to degradation leads to a change in the absorption spectrum.

UV/VIS Spectroscopy is a primary tool for tracking the decolorization of sulphur dyes. researchgate.net The degradation process can be monitored by observing the decrease in the intensity of the main absorption peak in the visible region of the spectrum. For instance, in the photocatalytic degradation of C.I. Sulphur Red 14, a related sulphur dye, researchers observed the maximum rate of decolorization under acidic conditions (pH 5) with an initial dye concentration of 10 mg/L. researchgate.netresearchgate.net The addition of hydrogen peroxide was found to enhance the photodegradation of this dye. researchgate.netresearchgate.net

Studies on other dyes, such as Congo Red, have demonstrated how UV/VIS spectroscopy can reveal changes in the dye's concentration over time during photocatalytic degradation. sid.ir The spectra show a decrease in the characteristic absorption peaks as the dye is broken down. sid.ir This approach provides valuable kinetic data on the degradation process.

Chromatographic Separations for Compound Analysis

Chromatographic techniques are essential for separating and identifying the individual components within a complex mixture, such as a dye formulation or a sample from a degradation experiment. High-Performance Liquid Chromatography (HPLC) and Gas Chromatography (GC) are the most commonly employed methods.

High-Performance Liquid Chromatography (HPLC) is a versatile technique for analyzing non-volatile or thermally unstable compounds like many dyes. Reversed-phase HPLC, in particular, is well-suited for the analysis of hydrophobic dyes that are soluble in reversed-phase eluents and exhibit strong UV/VIS absorbance. thermofisher.com HPLC methods have been developed for the quantification of residual elemental sulphur in various matrices, which can be a component or impurity in sulphur dye formulations. ijapbc.comresearchgate.net For example, a rapid and precise HPLC method was developed using a C18 column to analyze for elemental sulphur. ijapbc.comresearchgate.net

The following interactive table showcases typical parameters for HPLC analysis of sulphur-containing compounds:

Parameter	Value	Reference
Column	Zorbax Eclipsed XDB-C18 (150*4.6mm, 5.0µm)	researchgate.net
Mobile Phase A	0.05% Formic acid in water	researchgate.net
Mobile Phase B	0.05% Formic acid in Acetonitrile	researchgate.net
Flow Rate	1.0 ml/min	researchgate.net
Wavelength	254 nm	researchgate.net
Column Temperature	40°C ± 2°C	researchgate.net
Injection Volume	10 µl	researchgate.net

Gas Chromatography (GC) is a powerful tool for analyzing volatile sulphur compounds. silcotek.com When coupled with sulphur-specific detectors like the Flame Photometric Detector (FPD) or Sulphur Chemiluminescence Detector (SCD), GC can accurately identify and quantify sulphur species, even at low concentrations. silcotek.comacs.org However, for complex samples, quenching effects from co-eluting hydrocarbons can be a limitation. silcotek.com

Electrochemical Detection Methods

Electrochemical sensors offer a sensitive and often cost-effective approach for the detection and monitoring of sulphur compounds. These methods are based on the electrochemical reactions (oxidation or reduction) of the target analyte at an electrode surface, which generates a measurable electrical signal. mdpi.com

The development of chemically modified electrodes has significantly enhanced the sensitivity and selectivity of electrochemical detection for sulphur-containing compounds. mdpi.com These modifications can involve the use of nanomaterials or redox mediators to facilitate the electron transfer process. mdpi.com For instance, electrochemical sensors have been developed for the detection of sulphur dioxide, a potential degradation product of sulphur dyes, with detection limits in the low-ppb range. researchgate.net

Solid polymer electrochemical sensors represent a significant innovation, offering advantages such as durability and low power consumption. ecsense.com These sensors typically consist of three electrodes in contact with a solid polymer electrolyte. ecsense.comecsense.com The target gas diffuses to the working electrode where an electrochemical reaction occurs, generating a current proportional to the gas concentration. ecsense.comecsense.com

Elemental Sulphur Analysis in Related Matrices

The analysis of elemental sulphur is crucial in the context of C.I. Sulphur Red 5, as it can be present as a raw material, an impurity, or a degradation byproduct. Textile industry effluents, for example, often contain various sulphur compounds. researchgate.netiastate.edu

Various analytical methods are employed for the determination of elemental sulphur in different matrices. In soil and sediment samples, HPLC is a common method for the extraction and quantification of elemental sulphur. alberta.ca The choice of solvent and chromatographic conditions is critical for achieving accurate results. alberta.ca

The following table presents data from a study on the physicochemical analysis of textile industrial effluents, highlighting the presence of sulphur-related compounds:

Parameter	Effluent Sample 1 (mg/L)	Effluent Sample 2 (mg/L)	Effluent Sample 3 (mg/L)	Effluent Sample 4 (mg/L)	Effluent Sample 5 (mg/L)	Reference
Total Dissolved Solids	7100	7060	6120	13000	7760	researchgate.net
Sulphate	-	-	-	-	-	researchgate.net

Note: Specific sulphate values were not provided in the summarized text, but the study indicated their high concentration.

Theoretical and Computational Chemistry of Sulphur Dyes

Quantum Chemical Calculations on Sulphur-Containing Chromophores

Quantum chemical calculations are employed to investigate the electronic structure and photophysical properties of dye molecules. Methods like Density Functional Theory (DFT) and Time-Dependent Density Functional Theory (TD-DFT) are standard tools for these analyses. emerald.comrsc.org

A primary focus of these calculations is the determination of the Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) energy levels. researchgate.net The energy difference between the HOMO and LUMO (the HOMO-LUMO gap) is a critical parameter as it corresponds to the energy of the first electronic excitation and is directly related to the color of the dye. rsc.orgresearchgate.net For instance, a smaller HOMO-LUMO gap generally results in absorption at longer wavelengths, leading to colors shifted towards the red end of the spectrum. researchgate.net

Quantum-chemical calculations on model sulphur-containing systems have been used to analyze the effect of the chemical environment on the chromophore. One study investigated the interaction between sulphur-containing chromophores and cations (K+) using photoluminescence spectroscopy and supported the findings with semi-empirical Hartree-Fock PM3 calculations. umons.ac.benih.gov The results indicated that the proximity of a cation could affect the electronic levels of the chromophore, demonstrating the role of sulfur's lone pair electrons in these interactions. umons.ac.benih.gov Such calculations can predict shifts in the HOMO-LUMO gap, which correlate with experimentally observed color changes. umons.ac.be

More advanced studies on phenothiazine-based dyes use DFT and TD-DFT to design novel dyes with specific properties for applications like dye-sensitized solar cells (DSSCs). rsc.orgresearchgate.nettandfonline.com These calculations explore how modifying the molecular structure—for example, by adding different electron-accepting groups or altering the π-conjugated spacer—tunes the electronic and optical properties, such as the absorption wavelength and light-harvesting efficiency. rsc.orgresearchgate.net

Table 1: Quantum Chemical Methods and Their Applications to Sulphur-Containing Chromophores

Computational Method	Key Properties Investigated	Typical Insights Gained
Density Functional Theory (DFT)	Molecular Geometry, Frontier Molecular Orbitals (HOMO/LUMO), Electron Density Distribution, Ground State Oxidation Potential (GSOP)	Predicts the stable 3D structure and electronic ground state of the dye. Helps understand the electron-donating/accepting character of different parts of the molecule. rsc.org
Time-Dependent DFT (TD-DFT)	Excitation Energies, UV-Vis Absorption Spectra (λmax), Excited State Oxidation Potential (ESOP)	Predicts the color of the dye by calculating its absorption spectrum. emerald.commdpi.com Essential for designing dyes with specific colors or for applications requiring light absorption.
Semi-empirical Methods (e.g., PM3)	HOMO-LUMO Gap, Interaction Energies	Provides qualitative insights into electronic structure and intermolecular interactions for large systems where full DFT is computationally expensive. umons.ac.be

Kinetic Modeling of Reaction and Degradation Pathways

Kinetic modeling is essential for understanding the rates and mechanisms of chemical processes, including dye synthesis, application, and, importantly, degradation. For sulphur dyes, degradation is a key concern, both for assessing their durability (fastness) and their environmental impact. Photocatalytic degradation is a widely studied process for breaking down dyes in wastewater.

Detailed Research Findings: Studies on the degradation of various dyes, including sulphur and azo dyes, frequently employ kinetic models to describe the process. The photocatalytic degradation of dyes often follows the Langmuir-Hinshelwood (L-H) model, which describes reactions occurring at a solid-liquid interface. jmaterenvironsci.comuniroma1.it For many conditions, this complex model can be simplified to a pseudo-first-order kinetic model. jmaterenvironsci.commdpi.com

A study on the degradation of sulfamethoxazole, a molecule containing a sulfonamide group, by the photo-Fenton process demonstrated that its removal followed pseudo-first-order kinetics. mdpi.com The researchers developed a kinetic model to describe not only the removal of the parent compound but also the loss of aromaticity and changes in color during the treatment. mdpi.com This type of modeling is crucial as it reveals that even after the primary dye molecule is eliminated, colored and aromatic intermediate compounds may persist, requiring longer reaction times for complete mineralization. mdpi.com

In the context of textile effluents containing a mixture of dyes, kinetic studies show how physical parameters like catalyst dose, pH, and UV intensity influence the degradation rate. jmaterenvironsci.com A kinetic study on the photocatalytic degradation of anionic dyes proposed a dual-pathway mechanism and used network reduction techniques to model the rate equations, allowing for the evaluation of kinetic rate coefficients for individual steps in the degradation network. acs.org Such detailed models provide a deeper understanding of the complex series of reactions that occur as a large dye molecule is broken down into smaller, colorless compounds.

Table 2: Kinetic Models for Dye Degradation

Kinetic Model	Mathematical Expression	Applicability and Insights
Pseudo-First-Order Kinetics	ln(C₀/C) = k₁t	Widely used to describe the overall degradation rate of dyes where the concentration of the dye is the limiting factor. The rate constant (k₁) provides a measure of degradation efficiency. jmaterenvironsci.commdpi.com
Pseudo-Second-Order Kinetics	1/C - 1/C₀ = k₂t	Sometimes provides a better fit for adsorption or degradation kinetics, suggesting that the rate may depend on the concentration of both the dye and available active sites on a catalyst.
Langmuir-Hinshelwood (L-H) Model	r = (kKC) / (1 + KC)	Describes heterogeneous catalysis, relating the reaction rate (r) to the bulk concentration of the reactant (C) and its adsorption on the catalyst surface. It accounts for surface saturation effects. jmaterenvironsci.comuniroma1.it

Structure-Reactivity Relationship Studies

Structure-reactivity relationship studies aim to connect a molecule's chemical structure to its reactivity in various processes. For dyes, this can relate to dyeing efficiency, fixation on a fiber, or susceptibility to degradation. Computational methods are central to establishing these relationships quantitatively.

Detailed Research Findings: Quantitative Structure-Activity/Reactivity Relationship (QSAR/QSRR) studies use computational descriptors to build models that predict the behavior of chemicals. For dyes, this can involve correlating structural features with properties like color strength or reaction rates. science.gov

Research on heterofunctional reactive dyes for cotton, which contain groups like monochlorotriazine and sulphatoethylsulphone, has shown a clear link between molecular structure and dyeing performance. researchgate.net It was found that dyes with a more linear and planar structure exhibit higher reactivity and color strength. researchgate.net The position of functional groups also plays a critical role; for example, a vinylsulphone group at the para position resulted in higher color strength compared to one at the meta position.

Within the framework of Density Functional Theory (DFT), reactivity descriptors like Fukui functions and local softness can be calculated. science.gov These descriptors help identify the most reactive sites within a molecule, explaining, for instance, where a radical attack is most likely to occur during photocatalytic oxidation. science.gov Studies have shown a strong correlation between the reactivity of dyes and Hammett substituent constants, where electron-withdrawing groups facilitate reactions while electron-donating groups retard them. science.gov

For sulphur dyes based on phenothiazine, structure-reactivity studies focus on how modifications to the donor or acceptor parts of the molecule affect properties relevant to their application. For example, in DSSCs, the structure must be optimized to ensure efficient electron injection from the dye into a semiconductor like TiO₂ and subsequent regeneration by a redox couple. rsc.org Computational studies can predict ground and excited state oxidation potentials to verify that these processes are energetically favorable. rsc.org These investigations confirm that the chemical structure directly governs the functionality and efficiency of the dye molecule.

Table 3: Examples of Structure-Reactivity Relationships in Sulphur and Related Dyes

Structural Feature	Associated Property/Reactivity	General Observation
Electron-donating groups (e.g., -NH₂, -OH) on donor moiety	Color (Absorption λmax), Oxidation Potential	Raises the HOMO energy level, often leading to a red-shift (absorption at longer wavelengths) and making the dye easier to oxidize. rsc.org
Electron-withdrawing groups (e.g., -CN, -NO₂) on acceptor moiety	Color (Absorption λmax), Electron Injection	Lowers the LUMO energy level, contributing to a smaller HOMO-LUMO gap and facilitating electron transfer to an acceptor material. rsc.org
Planarity of the π-conjugated system	Color Strength, Fixation Efficiency	A more planar structure generally leads to better π-electron delocalization, resulting in stronger color and potentially better interaction with planar fibers like cellulose (B213188).
Presence of bulky/non-planar groups	Aggregation	Can suppress the tendency of dye molecules to stack together (aggregate), which is often desirable to improve performance in applications like solar cells. tandfonline.com

Challenges and Future Research Perspectives

Minimization of Hazardous By-products and Effluent Contamination

The conventional dyeing process with sulphur dyes, including C.I. Sulphur Red 5, is a significant source of water pollution. The primary concern is the use of sodium sulphide as a reducing agent, which is toxic, hazardous to handle, and generates effluents that are difficult to treat. researchgate.net These effluents contribute to a high chemical oxygen demand (COD) and can release toxic hydrogen sulphide gas under acidic conditions, causing odor and corrosion issues. dyestuffscn.comresearchgate.net The discharge of such effluents can have a detrimental impact on aquatic life. researchgate.netdyestuffscn.com

Efforts to minimize these hazardous by-products and effluent contamination are focused on several key areas:

Wastewater Treatment: Various physicochemical and biological methods are being explored to treat wastewater containing sulphur dyes. researchgate.net These include methods like coagulation, flocculation, adsorption, and advanced oxidation processes (AOPs). pantareiwater.comaustinpublishinggroup.com Biological treatments using bacteria, fungi, and algae that can metabolize and mineralize the dyes are also showing promise as a greener alternative. mdpi.comnih.govalderbioinsights.co.uk

Reducing Agent Substitution: A major research thrust is the replacement of sodium sulphide with more environmentally friendly reducing agents. researchgate.net This is a critical step towards cleaner production. researchgate.net

Process Modification: Innovations in dyeing processes, such as pad-ox methods, aim to increase dye fixation rates, thereby reducing the amount of unfixed dye in the effluent. researchgate.netresearchgate.net

Development of Sustainable Reducing and Oxidizing Systems

The development of sustainable alternatives to conventional reducing and oxidizing agents is crucial for the future of sulphur dyeing.

Sustainable Reducing Systems:

Traditionally, sodium sulphide is used to reduce the insoluble sulphur dye into its water-soluble leuco form, which can then be absorbed by the textile fibers. textilelearner.net However, due to its toxicity and the hazardous nature of its by-products, researchers are actively seeking greener alternatives. dyestuffscn.comresearchgate.net

Promising sustainable reducing agents include:

Sugars: Glucose, fructose, and molasses have been successfully used as reducing agents in alkaline conditions. researchgate.netresearchgate.net Studies have shown that these can provide comparable or even deeper shades than conventional methods. researchgate.net

Other Non-Sulphide Reducing Agents: Other alternatives being investigated include sodium hydrosulphite, sodium borohydride, and thiourea (B124793) dioxide. researchgate.netfibre2fashion.com

Sustainable Oxidizing Systems:

After the dye is absorbed by the fiber, it must be oxidized back to its insoluble form. Polluting oxidizing agents like potassium dichromate are being replaced with more eco-friendly options. fibre2fashion.com

Sustainable oxidizing agents include:

Hydrogen Peroxide: A common and effective green oxidizing agent. fibre2fashion.com

Sodium Perborate: Another viable and more environmentally benign alternative. fibre2fashion.com

Air Oxidation: Utilizing atmospheric oxygen for oxidation is the most sustainable method, though it may be slower. fibre2fashion.com

Optimization of Dyeing and Treatment Processes

Optimizing the dyeing and subsequent treatment processes is key to improving efficiency, reducing costs, and minimizing environmental impact. Research in this area focuses on several parameters:

Dyeing Parameters: Factors such as dyeing temperature, time, pH, and the concentration of salt and alkali significantly influence dye exhaustion and fixation. pjoes.comcellulosechemtechnol.ro Optimizing these parameters can lead to higher dye uptake by the fabric, resulting in less dye wastage and reduced effluent load. pjoes.com

Process Control: Maintaining uniform conditions throughout the dyeing process, such as consistent temperature and controlled addition of dye, is essential for achieving level and even dyeing. fibre2fashion.com

Advanced Dyeing Techniques: The development of new dyeing methods, like the pad-ox process, offers a more sustainable approach with higher color yields and reduced effluent oxygen demand. researchgate.netresearchgate.net

Stripping and Correction: In cases of uneven dyeing, stripping methods are employed to remove the dye. Research is ongoing to find effective and less harsh stripping agents. For instance, alkaline dithionite (B78146) solutions have shown effectiveness in removing sulphur dyes. whiterose.ac.uk

Mitigation of Material Degradation Associated with Dyeing Processes

A significant drawback of sulphur dyeing is the potential for "tendering," which is the degradation and weakening of the cellulosic material over time. textileapex.comblogspot.com This is primarily caused by the formation of sulphuric acid from the residual sulphur in the dyed fabric, especially under humid storage conditions. textileapex.comblogspot.com The presence of certain metal impurities, like copper and iron, can accelerate this degradation. textileapex.com

Strategies to mitigate material degradation include:

After-treatment: Treating the dyed material with alkaline solutions or agents like sodium acetate (B1210297) can neutralize the acid and prevent tendering. atamanchemicals.com

Controlled Oxidation: The choice of oxidizing agent and the control of the oxidation process can influence the final properties of the dyed fabric and its propensity for tendering. atamanchemicals.com Over-oxidation can also lead to material damage. atamanchemicals.com

Avoiding Harmful Metals: Using vessels made of materials like iron or wood, and avoiding copper and brass, can prevent catalytic degradation of the fabric. textileapex.com

Future research will likely continue to focus on developing novel, non-corrosive dye formulations and dyeing auxiliaries that minimize the risk of material degradation.

Q & A

Q. What criteria should guide the inclusion of historical data in contemporary studies on C.I. Sulphur Red 5?

• Methodological Answer : Prioritize studies with documented experimental protocols and raw data. Exclude pre-1990s data lacking modern analytical validation (e.g., uncalibrated spectrophotometry). Use the PRISMA framework for systematic reviews to ensure transparency in study selection and bias assessment .